Cas no 343604-13-7 (5-(4-Tert-butylphenyl)furan-2-carbaldehyde)

• Product Name: 5-(4-Tert-butylphenyl)furan-2-carbaldehyde
• CAS No: 343604-13-7
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• CID: 2114678
• PubChem ID: 22566716
• Update Time: 2025-06-26

5-(4-Tert-butylphenyl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-butylphenyl)furan-2-carbaldehyde
• 5-(4-Tert-butylphenyl)-2-furaldehyde
• YTOKXAQEJOFNOU-UHFFFAOYSA-N
• NE30327
• BB 0223792
• 5-(4-tert-butyl-phenyl)-furan-2-carbaldehyde
• EN300-95787
• Z385048884
• SCHEMBL3037952
• DA-38552
• CS-0264998
• AKOS004118979
• 343604-13-7
• 5-(4-Tert-butylphenyl)furan-2-carbaldehyde

• Inchi： 1S/C15H16O2/c1-15(2,3)12-6-4-11(5-7-12)14-9-8-13(10-16)17-14/h4-10H,1-3H3
• InChI Key： YTOKXAQEJOFNOU-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 5-(4-Tert-butylphenyl)furan-2-carbaldehyde

Professional Introduction to 5-(4-Tert-butylphenyl)furan-2-carbaldehyde (CAS No. 343604-13-7)

5-(4-Tert-butylphenyl)furan-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 343604-13-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a furan core substituted with a 4-tert-butylphenyl group and an aldehyde functional group at the 2-position, exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong> furan ring present in this molecule is a heterocyclic aromatic structure that is widely recognized for its versatility in medicinal chemistry. Furan derivatives have been extensively studied due to their ability to interact with biological targets in diverse ways, often leading to the development of novel therapeutic agents. The aldehyde group at the 2-position of the furan ring further enhances the compound's reactivity, making it a useful building block for further functionalization through condensation reactions, oxidation processes, or other synthetic methodologies.

4-Tert-butylphenyl substituent in the molecule contributes to its steric bulk and electronic properties, which can influence its interactions with biological receptors. The tert-butyl group, being electron-donating and sterically hindering, can modulate the electronic distribution across the aromatic system, potentially affecting the compound's binding affinity and selectivity. This feature is particularly important in drug design, where fine-tuning of molecular properties can lead to improved pharmacological profiles.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>furan-2-carbaldehyde derivatives. Research studies have demonstrated that these compounds can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, certain derivatives have shown promising results in inhibiting key enzymes involved in cancer cell proliferation and survival. The< strong>5-(4-tert-butylphenyl)furan-2-carbaldehyde itself has been investigated as a precursor for synthesizing more complex molecules with enhanced biological activity.

The synthesis of< strong>5-(4-tert-butylphenyl)furan-2-carbaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include the condensation of 4-tert-butylbenzaldehyde with malonic acid derivatives followed by cyclization under acidic conditions. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the furan moiety onto the aromatic ring. These synthetic strategies highlight the compound's importance as a versatile intermediate in organic synthesis.

The chemical reactivity of< strong>5-(4-tert-butylphenyl)furan-2-carbaldehyde allows for further derivatization into various functional groups, enabling the creation of structurally diverse libraries for drug discovery. For example, reduction of the aldehyde group can yield corresponding primary alcohols, which can then be oxidized to carboxylic acids or esterified to form esters. These transformations provide access to a wide range of derivatives with tailored properties for biological evaluation.

In conclusion, 5-(4-tert-butylphenyl)furan-2-carbaldehyde (CAS No. 343604-13-7) represents a significant compound in pharmaceutical research due to its unique structural features and synthetic utility. Its furan core and aldehyde functionality make it a valuable intermediate for developing novel biologically active molecules. Ongoing research continues to explore its potential applications in drug discovery and therapeutic development, underscoring its importance in modern medicinal chemistry.